Cas no 39059-01-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-
• CAS No: 39059-01-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1505204
• Update Time: 2024-08-24

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-

• Inchi： 1S/C9H11NO2/c1-5-3-2-4-6-7(5)9(12)10-8(6)11/h2-3,5-7H,4H2,1H3,(H,10,11,12)
• InChI Key： DZOWMASXFNQOPN-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C(C)C=CC2)C(=O)N1

Computed Properties

• Exact Mass: 165.07903

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 331.4±42.0 °C(Predicted)
• PSA: 46.17
• pka: 11.71±0.40(Predicted)